Cas no 898346-42-4 (5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898346-42-4
• MF: C₁₈H₂₂ClN₅OS
• MW: 391.918180942535
• CID: 5480599
• Update Time: 2025-07-16

5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(3-chlorophenyl)-(4-methylpiperazin-1-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H22ClN5OS/c1-3-14-20-18-24(21-14)17(25)16(26-18)15(12-5-4-6-13(19)11-12)23-9-7-22(2)8-10-23/h4-6,11,15,25H,3,7-10H2,1-2H3
• InChI Key： BGRCCCKTYXFWNS-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CC(Cl)=C3)N3CCN(C)CC3)=C(O)N12

Additional information on 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 898346-42-4 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 898346-42-4 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol], suggests a complex and multifaceted structure that may contribute to its unique pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, its structural features, potential applications, and the latest research findings that highlight its significance in contemporary pharmaceutical development.

The molecular architecture of this compound is characterized by several key structural motifs that are known to play crucial roles in drug design. The presence of a piperazine ring is particularly noteworthy, as piperazine derivatives are widely recognized for their biological activity and have been successfully incorporated into numerous therapeutic agents. Specifically, the 4-methylpiperazine moiety enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

Beyond the piperazine scaffold, the compound features a triazolo[3,2-b][1,3-thiazole] core. This heterocyclic system is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. The combination of these two heterocyclic systems suggests that this compound may exhibit a broad spectrum of biological activities. Indeed, preliminary studies have indicated potential therapeutic effects in areas such as central nervous system (CNS) disorders and inflammatory conditions.

In recent years, there has been a growing interest in developing novel compounds that can target multiple disease pathways simultaneously. The multifunctional nature of 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol] makes it an attractive candidate for such applications. For instance, its ability to interact with both serotonin and dopamine receptors has led researchers to explore its potential as a dual-action therapeutic agent for conditions like depression and anxiety.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The introduction of the triazolo[3,2-b][1,3-thiazole] ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the 3-chlorophenyl group and the 2-ethyl substituent necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in developing novel pharmaceuticals.

Efforts to understand the pharmacological profile of this compound have revealed several promising findings. In vitro studies have demonstrated its ability to inhibit certain enzymes that are implicated in inflammation and oxidative stress. These effects are particularly relevant given the increasing evidence linking these pathways to various chronic diseases. Furthermore, animal models have shown that the compound can modulate neural activity in ways that suggest potential benefits for treating neurological disorders.

The structural flexibility of 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol] also opens up possibilities for further derivatization and optimization. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. This aspect is particularly important in drug development, where achieving the right balance between therapeutic benefit and safety is paramount.

Recent advances in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have provided insights into how it interacts with biological targets at the atomic level. These insights are invaluable for designing new analogs with improved properties. Additionally, virtual screening techniques have been employed to identify potential drug candidates from large libraries of compounds based on their structural features and predicted activities.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, its ability to modulate neurotransmitter systems has sparked interest in its use as an adjunct therapy for cognitive disorders such as Alzheimer's disease. Furthermore, its anti-inflammatory properties make it a candidate for treating autoimmune diseases like rheumatoid arthritis. These diverse possibilities highlight the broad utility that innovative compounds like this one can offer.

In conclusion, the compound with CAS number 898346-42-4, specifically named as 5-(3-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-ethyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol], represents a significant advancement in medicinal chemistry. Its complex structure and multifaceted biological activities make it a promising candidate for treating various diseases. The ongoing research into this compound underscores its potential as a valuable tool in pharmaceutical development and highlights the importance of continued exploration in this field.